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Compound of Interest

Compound Name: Fenridazon
CAS No.: 68254-10-4
Cat. No.: B1594230
Get Quote
. J

Proper disposal begins with a thorough understanding of the compound's risks. Fenridazon is
not benign; its hazard profile dictates its classification as hazardous waste, necessitating a
disposal pathway entirely separate from general laboratory or municipal trash.

Hazard Identification

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,
Fenridazon presents multiple hazards that must be managed.

e Human Health Hazards: It is known to cause skin irritation (H315), serious eye irritation
(H319), and may cause respiratory irritation (H335). This means direct contact with the solid
compound or its dust can lead to immediate physical harm.

e Environmental Hazards: Fenridazon is classified as very toxic to aquatic life with long-
lasting effects (H410). This is a critical consideration; improper disposal, such as drain
disposal, could lead to significant, persistent ecological damage.

Regulatory Framework
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In the United States, the disposal of chemical waste like Fenridazon is governed by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA). Due to its aquatic toxicity, Fenridazon waste must be managed as hazardous waste
to ensure it is handled from "cradle-to-grave" in a controlled manner.[1]

Hazard . :
o Primary Disposal
Property Classification & GHS Source
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Chemical Formula C12H9CIN203 N/A [2]
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The Disposal Workflow: A Step-by-Step Protocol

The following protocol ensures compliance and safety. The process begins at the moment
waste is generated and ends with its transfer to a certified disposal facility.

STEP 1: Personal Protective Equipment (PPE)

Before handling Fenridazon in any form, including its waste, personnel must be equipped with
appropriate PPE to mitigate the risks of irritation and exposure.

» Hand Protection: Wear chemically resistant, impervious gloves (e.g., nitrile).

o Eye/Face Protection: Use safety glasses with side-shields or goggles. If there is a risk of
dust generation, a face shield is recommended.
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» Body Protection: A standard laboratory coat is required.

e Respiratory Protection: If handling large quantities of solid waste or if dust cannot be
controlled, use a NIOSH-approved particulate respirator.

This PPE ensemble is mandated by the precautionary statements found in the substance's
Safety Data Sheet (SDS).

STEP 2: Waste Segregation at the Source

Proper segregation is the most critical step in a laboratory waste management program. It
prevents dangerous chemical reactions and ensures cost-effective, compliant disposal.

o Designate a Specific Fenridazon Waste Container: All waste materials contaminated with
Fenridazon must be placed in a dedicated container.

» Contaminated Materials: This includes not only the pure compound but also any items that
have come into contact with it:

[e]

Contaminated gloves, weigh boats, and paper towels.

o

Used silica gel from chromatography.

[¢]

Rinsate from cleaning contaminated glassware (see Step 2.3).

[¢]

Spill cleanup materials.[3]

e AVOID Mixing: Never mix Fenridazon waste with other waste streams, especially acidic or
reactive wastes. While specific incompatibilities are not listed, it is a universal best practice
to segregate halogenated organic compounds from other chemical classes.[4]

STEP 3: Decontamination of Reusable Glassware

e Initial Rinse: Perform an initial rinse of the contaminated glassware with a suitable organic
solvent (e.g., acetone, ethanol). This rinsate is hazardous and MUST be collected in the
designated Fenridazon waste container.
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o Subsequent Cleaning: After the initial hazardous rinse is collected, the glassware can
typically be washed using standard laboratory procedures.

STEP 4: Containerization and Labeling

Regulatory compliance hinges on proper container management.[5]

» Container Selection: Use a container made of a material compatible with Fenridazon and
any solvents used in the waste (e.g., a high-density polyethylene (HDPE) jug for solids or
solutions). The container must have a secure, leak-proof screw-top cap.[6]

e Labeling: The moment the first drop of waste enters the container, it must be labeled. Use
your institution's official hazardous waste tag. The label must clearly state:

The words "Hazardous Waste".

[e]

The full chemical name: "Fenridazon" and any other components (e.g., "Methanol").

[e]

o

The specific hazard(s): "Toxic," "Environmental Hazard."

The accumulation start date (the date the first waste was added).[5]

[¢]

STEP 5: Storage in a Satellite Accumulation Area (SAA)

Designate a specific location in the lab, at or near the point of generation, as a Satellite
Accumulation Area (SAA).[6]

e Location: The SAA must be under the control of the laboratory personnel.

o Secondary Containment: Store the waste container in a secondary containment bin or tray to
capture any potential leaks.

o Container Status: Keep the waste container securely capped at all times, except when
adding waste.[6]

e Volume Limits: Do not accumulate more than 55 gallons of hazardous waste or 1 quart of
acutely toxic waste (Fenridazon does not fall into the "acutely toxic" P-list category) in an
SAA.[7]
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STEP 6: Arranging Final Disposal

Laboratory personnel are responsible for the waste until it is transferred to the institution's
Environmental Health & Safety (EHS) department or a licensed hazardous waste contractor.

o Request Pickup: Once the container is full or has been in the SAA for an extended period
(typically not to exceed one year), submit a waste pickup request to your institution's EHS
office.[7][8]

» Professional Disposal: The EHS department will consolidate the waste and transfer it to a
licensed Treatment, Storage, and Disposal Facility (TSDF).[9] The required method for
compounds like Fenridazon is typically high-temperature incineration to ensure complete
destruction.[10]

Fenridazon Disposal Decision Workflow

The following diagram outlines the critical decision points for managing Fenridazon and its
associated waste streams in the laboratory.
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Caption: Decision workflow for the safe disposal of Fenridazon waste.
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Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial.
o Alert Personnel: Notify colleagues in the immediate area.

» Evacuate (If Necessary): For large spills or if dust is airborne, evacuate the area and contact
your institution's emergency EHS number.

o Control the Spill: If the spill is small and you are trained to handle it:

o

Ensure you are wearing the correct PPE (Step 2.1).

o

Cover the spill with an absorbent material from a chemical spill kit.

[¢]

Gently sweep the solid material and absorbent into a dustpan.

[e]

Place the collected material into your designated Fenridazon hazardous waste container.

o Decontaminate: Clean the spill area with a cloth or paper towels wetted with an appropriate
solvent, and dispose of the cleaning materials as hazardous waste.

By adhering to this comprehensive disposal plan, researchers can ensure that their work with
Fenridazon is conducted with the highest commitment to safety, regulatory compliance, and
environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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